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Introduction to Meso Scale Discovery (MSD)
Technology

Meso Scale Discovery (MSD) assays provide a robust platform for the quantitative
measurement of single or multiple analytes in complex biological matrices like human serum.
The technology is based on MULTI-ARRAY® technology, which combines patterned arrays of
capture antibodies with electrochemiluminescence (ECL) detection.[1][2] In a typical sandwich
immunoassay format, capture antibodies are pre-coated onto carbon electrodes at the bottom
of 96-well plates.[3] When the sample is added, the analyte of interest binds to the capture
antibody. A detection antibody conjugated with an electrochemiluminescent label, MSD
SULFO-TAG™, is then added, which binds to the analyte, forming a sandwich complex.[3]
Upon application of a voltage, the SULFO-TAG™ label emits light, and the intensity of this light
is proportional to the amount of analyte present in the sample.[4][5] This method offers high
sensitivity, a wide dynamic range, and the ability to multiplex, allowing for the simultaneous
measurement of multiple analytes in a single small-volume sample.[2][6][7]

Core Principles of the MSD
Electrochemiluminescence (ECL) Assay

The fundamental principle of the MSD assay is the generation of an electrochemiluminescent
signal from a SULFO-TAG™ label. This process is initiated by applying an electric potential to
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the electrodes at the bottom of the MSD plate, leading to a light-emitting reaction.
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SULFO-TAG™ Labeled Detection Antibody

Binding Emits Light

Analyte in Serum Sample Light Emission (Signal) Voltage Applied
Binding Initiates Reaction
MSD Plate Well

y
bGapture Antibody coated on Carbon EIectroda
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Preparation

Prepare Reagents Prepare Samples
(Calibrators, Antibodies, Buffers) (Thaw, Centrifuge, Dilute)
1
|

A

Add 25 pL Diluent 2 to each well

say Steps

Encubate 30 min at RT with shaking (300-1000 rpma

Add 25 pL of Sample or Calibrator

Encubate 2 hours at RT with shaking (300-1000 rme

[Wash plate 3x with Wash Buﬁe)

Add 25 pL of 1X Detection Antibody Solution

Encubate 2 hours at RT with shaking (300-1000 rme

[Wash plate 3x with Wash Buﬁe)

G\dd 150 pL of 2X Read Buﬁera

Analyze plate on MSD instrument
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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